molecular formula C16H12O4 B1229101 10-Acetyl dithranol CAS No. 3022-61-5

10-Acetyl dithranol

Cat. No.: B1229101
CAS No.: 3022-61-5
M. Wt: 268.26 g/mol
InChI Key: JLVFGQSHNYEUIN-UHFFFAOYSA-N
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Description

10-Acetyl dithranol, also known as this compound, is a useful research compound. Its molecular formula is C16H12O4 and its molecular weight is 268.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

3022-61-5

Molecular Formula

C16H12O4

Molecular Weight

268.26 g/mol

IUPAC Name

10-acetyl-1,8-dihydroxy-10H-anthracen-9-one

InChI

InChI=1S/C16H12O4/c1-8(17)13-9-4-2-6-11(18)14(9)16(20)15-10(13)5-3-7-12(15)19/h2-7,13,18-19H,1H3

InChI Key

JLVFGQSHNYEUIN-UHFFFAOYSA-N

SMILES

CC(=O)C1C2=C(C(=CC=C2)O)C(=O)C3=C1C=CC=C3O

Canonical SMILES

CC(=O)C1C2=C(C(=CC=C2)O)C(=O)C3=C1C=CC=C3O

3022-61-5

Synonyms

10-acetyl dithranol

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 56.5 g of purified anthralin (0.25 mole) in 1750 cm3 of anhydrous toluene, there are added, with stirring at ambient temperature, 27.3 cm3 of anhydrous pyridine (0.34 mole). There are then slowly added, using a dropping funnel, 21.4 cm3 of acetyl chloride (0.3 mole). There is produced during the course of this addition a slight exothermicity. After the end of the addition, the temperature of the reaction mixture is raised to 90° C. for about 1 hour. After cooling the reaction mixture there are added at 30°-35° C., 27.3 cm3 of pyridine and then slowly 21.4 cm3 of acetyl chloride. The mixture is stirred for 1 hour at 85°-90° C. After having verified that the anthralin has been transformed into the 10-acetyl derivative, the reaction mixture is brought to ambient temperature, then washed three times with water (250 cm3). The toluene phase is decanted, dried on sodium sulfate and then concentrated to about 300 cm3. This solution is then introduced into a silica gel column and eluted with toluene and a 1:1 toluene-methylene chloride mixture. The first fractions are collected and concentrated under a vacuum. The resulting solid is then recrystallized in toluene, yielding 21 g of bright yellow crystals of 1,8-dihydroxy-10-acetyl anthrone having a melting point of 146° C.
Quantity
56.5 g
Type
reactant
Reaction Step One
Quantity
1750 mL
Type
solvent
Reaction Step One
Quantity
27.3 mL
Type
reactant
Reaction Step Two
Quantity
21.4 mL
Type
reactant
Reaction Step Three
Quantity
27.3 mL
Type
reactant
Reaction Step Four
Quantity
21.4 mL
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
[Compound]
Name
10-acetyl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven

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